Cas no 324545-11-1 (2-(butan-2-yl)amino-9-methyl-3-(1E)-(4-nitrophenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-(butan-2-yl)amino-9-methyl-3-(1E)-(4-nitrophenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 324545-11-1
• MF: C₂₀H₂₁N₅O₃
• MW: 379.412443876266
• CID: 5919318
• PubChem ID: 3251698
• Update Time: 2025-07-14

2-(butan-2-yl)amino-9-methyl-3-(1E)-(4-nitrophenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• (E)-2-(sec-butylamino)-9-methyl-3-(((4-nitrophenyl)imino)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 9-methyl-2-[(1-methylpropyl)amino]-3-[[(4-nitrophenyl)imino]methyl]-
• 2-[(butan-2-yl)amino]-9-methyl-3-[(1E)-[(4-nitrophenyl)imino]methyl]-4H-pyrido[1,2-a]pyrimidin-4-one
• Z56774989
• AKOS016322298
• AKOS001021770
• AKOS030748939
• 2-(SEC-BUTYLAMINO)9-ME-3-(((4-NITRO-PH)IMINO)ME)-4H-PYRIDO(1,2-A)PYRIMIDIN-4-ONE
• 2-[(BUTAN-2-YL)AMINO]-9-METHYL-3-[(E)-[(4-NITROPHENYL)IMINO]METHYL]-4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE
• F0809-0022
• SR-01000109545
• SR-01000109545-1
• 2-(butan-2-ylamino)-9-methyl-3-[(4-nitrophenyl)iminomethyl]pyrido[1,2-a]pyrimidin-4-one
• 324545-11-1
• Oprea1_277156
• 2-(butan-2-yl)amino-9-methyl-3-(1E)-(4-nitrophenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one

• Inchi： 1S/C20H21N5O3/c1-4-14(3)22-18-17(12-21-15-7-9-16(10-8-15)25(27)28)20(26)24-11-5-6-13(2)19(24)23-18/h5-12,14,22H,4H2,1-3H3
• InChI Key： NBQRUPGHPHWDKT-UHFFFAOYSA-N
• SMILES： C12C(C)=CC=CN1C(=O)C(C=NC1=CC=C([N+]([O-])=O)C=C1)=C(NC(C)CC)N=2

Computed Properties

• Exact Mass: 379.16443955g/mol
• Monoisotopic Mass: 379.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 535.3±60.0 °C(Predicted)
• pka: 2.10±0.20(Predicted)

Additional information on 2-(butan-2-yl)amino-9-methyl-3-(1E)-(4-nitrophenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one

Comprehensive Analysis of 2-(butan-2-yl)amino-9-methyl-3-(1E)-(4-nitrophenyl)iminomethyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 324545-11-1)

The compound 2-(butan-2-yl)amino-9-methyl-3-(1E)-(4-nitrophenyl)iminomethyl-4H-pyrido[1,2-a]pyrimidin-4-one, identified by its CAS No. 324545-11-1, is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique pyrido[1,2-a]pyrimidin-4-one core, combined with a 4-nitrophenyl substituent, makes it a subject of interest for researchers exploring novel applications in drug discovery and organic electronics. This article delves into its properties, potential applications, and relevance to contemporary scientific trends.

One of the most compelling aspects of this compound is its structural versatility. The presence of both amino and nitrophenyl groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, its electron-withdrawing nitro group enhances its suitability for use in organic semiconductors, a hot topic in the development of flexible electronics and solar cells. Recent advancements in AI-driven molecular design have further highlighted the potential of such compounds in accelerating material innovation.

In the realm of medicinal chemistry, 2-(butan-2-yl)amino-9-methyl-3-(1E)-(4-nitrophenyl)iminomethyl-4H-pyrido[1,2-a]pyrimidin-4-one has been investigated for its bioactive potential. Preliminary studies suggest that its pyrimidinone scaffold may interact with biological targets, such as enzymes or receptors, making it a candidate for drug development. This aligns with the growing demand for small-molecule therapeutics, particularly in areas like oncology and neurodegenerative diseases. Researchers are also exploring its pharmacokinetic properties to assess its viability as a lead compound.

The compound's synthetic accessibility is another key advantage. Modern green chemistry techniques, such as catalysis and microwave-assisted synthesis, have been employed to optimize its production, reducing environmental impact. This resonates with the global push toward sustainable chemistry, a topic frequently searched by professionals and students alike. Additionally, its stability under various conditions makes it a reliable candidate for industrial-scale applications.

From an analytical perspective, CAS No. 324545-11-1 has been characterized using advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its molecular conformation and purity, which are critical for reproducibility in research. The compound's spectroscopic signatures are also valuable for quality control in manufacturing processes, a concern often raised in pharmaceutical forums and academic discussions.

Looking ahead, the potential of 2-(butan-2-yl)amino-9-methyl-3-(1E)-(4-nitrophenyl)iminomethyl-4H-pyrido[1,2-a]pyrimidin-4-one extends beyond traditional applications. Its compatibility with nanotechnology and bioconjugation techniques opens doors for innovative uses in targeted drug delivery and diagnostic imaging. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point in interdisciplinary research.

In conclusion, CAS No. 324545-11-1 represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted properties and adaptability to cutting-edge technologies make it a valuable subject for ongoing investigation. Whether in the context of drug discovery, sustainable synthesis, or advanced materials, this compound exemplifies the dynamic nature of modern scientific inquiry.